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Compound of Interest

Compound Name: CF53

Cat. No.: B15570918 Get Quote

For researchers, scientists, and drug development professionals requiring precise material

specifications, understanding the international equivalents of CF53 steel is crucial. This guide

provides a detailed comparison of CF53 steel with its counterparts from various global

standards, supported by chemical composition and mechanical property data.

CF53 is a medium-carbon steel known for its good strength and toughness, making it suitable

for a range of applications. Its performance is closely mirrored by several international

standards, ensuring that professionals across the globe can source equivalent materials with

confidence.

Chemical Composition Comparison
The following table summarizes the chemical composition of CF53 steel and its international

equivalents. The elements listed are critical to the steel's performance, influencing its hardness,

strength, and machinability.
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Standard Grade C (%) Si (%) Mn (%)
P (%)
(max)

S (%)
(max)

DIN
CF53 /

1.1213
0.50 - 0.57 0.15 - 0.35 0.40 - 0.70 0.025 0.035

AISI/SAE 1050 0.47 - 0.55 - 0.60 - 0.90 0.040 0.050

JIS
S50C /

S53C
0.47 - 0.53 0.15 - 0.35 0.60 - 0.90 0.030 0.035

GB 50# 0.47 - 0.55 0.17 - 0.37 0.50 - 0.80 0.030 0.030

BS 060A52 - - - - -

AFNOR XC48TS - - - - -

UNI C50 / C53 0.47 - 0.55 ≤ 0.40 0.60 - 0.90 ≤ 0.045 ≤ 0.045

ISO C50E4 0.47 - 0.55 ≤ 0.40 0.60 - 0.90 ≤ 0.030 ≤ 0.035

Note: A hyphen (-) indicates that the value was not specified in the available documentation.

Mechanical Properties Comparison
The mechanical properties of steel are highly dependent on its heat treatment. The table below

presents typical mechanical properties for CF53 and its equivalents in a quenched and

tempered condition.
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Standard Grade
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongatio
n (%)

Reductio
n of Area
(%)

Hardness
(HB)

DIN
CF53 /

1.1213
640 - 880 400 - 510 12 - 15 25 - 40 198 - 263

AISI/SAE 1050 690 580 10 30 197

JIS
S50C /

S53C
≥ 630 ≥ 375 ≥ 14 ≥ 40

179 - 235

(Annealed)

GB 50# ≥ 600 ≥ 355 ≥ 16 ≥ 40
≤ 229

(Annealed)

BS 060A52 - - - - -

AFNOR XC48TS - - - - -

UNI C50 / C53 650 - 800 ≥ 400 ≥ 16 ≥ 40 -

ISO C50E4 610 - 800 290 - 460 13 - 16 - -

Note: Mechanical properties can vary significantly based on the specific heat treatment, section

size, and testing parameters. The values presented are for comparative purposes.

Experimental Protocols
The determination of the mechanical properties listed above follows standardized experimental

procedures to ensure accuracy and reproducibility.

Tensile Testing: The tensile strength, yield strength, elongation, and reduction of area are

determined through tensile testing. This test involves applying a controlled tensile force to a

machined specimen until it fractures. The primary standards governing this procedure are:

ASTM E8/E8M: Standard Test Methods for Tension Testing of Metallic Materials.[1][2][3][4][5]

ISO 6892-1: Metallic materials — Tensile testing — Part 1: Method of test at room

temperature.
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The test is conducted on a universal testing machine where the specimen is pulled at a

constant rate. An extensometer is used to measure the elongation of the specimen under load,

from which a stress-strain curve is generated. Yield strength is typically determined at 0.2%

offset.

Hardness Testing: Hardness testing measures the material's resistance to localized plastic

deformation. The most common methods for this type of steel are Brinell and Rockwell

hardness tests.

Brinell Hardness Test:

ASTM E10: Standard Test Method for Brinell Hardness of Metallic Materials.

ISO 6506-1: Metallic materials — Brinell hardness test — Part 1: Test method. This test

involves indenting the material with a hardened steel or tungsten carbide ball of a specific

diameter under a specific load. The diameter of the resulting indentation is measured to

calculate the Brinell Hardness Number (HB).

Rockwell Hardness Test:

ASTM E18: Standard Test Methods for Rockwell Hardness of Metallic Materials.

ISO 6508-1: Metallic materials — Rockwell hardness test — Part 1: Test method. This

method measures the depth of penetration of an indenter under a large load compared to

the penetration made by a preload. Different scales (e.g., HRC, HRB) are used depending

on the indenter and the load.

Visualization of Standard Equivalency
The following diagram illustrates the cross-referencing of international standards for CF53
steel.
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Caption: Cross-reference of CF53 to international standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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